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Compound of Interest

2,3-Bis(4-bromophenyl)-2-
Compound Name:
butenedinitrile

CAS No.: 82193-93-9

Cat. No.: B3068788

Get Quote

Executive Summary

Brominated butenedinitriles represent a specialized class of electron-deficient alkenes used
primarily as high-reactivity synthons in organic electronics (porphyrins/phthalocyanines) and as
potent electrophilic biocides in industrial applications.

This guide focuses on the two most critical species in this family:

e 1-Bromo-1,2-dicyanoethylene (Monobromofumaronitrile): A "masked" dicyanoacetylene
synthon used to bypass the handling of highly volatile and explosive dicyanoacetylene gas.

e 2,3-Dibromo-2-butenedinitrile (Dibromofumaronitrile): A symmetrically substituted Michael
acceptor used as a biocide and a precursor for thiophene-based conductive polymers.

Chemical Identity & Reactivity Profile[1]
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1-Bromo-1,2- 2,3-Dibromo-2-
Property . o
dicyanoethylene butenedinitrile
Structure
CAS Number 13116-61-5 29262-20-2
Primary Role Dienophile Synthon Biocide / Cross-linker
o High (Michael Acceptor / Diels- ] )
Reactivity Moderate (Sterically hindered)
Alder)
o But-2-ynedinitrile or But-2-yne-
Precursor Fumaronitrile

1,4-diol

Mechanistic Causality

The utility of these compounds stems from the strong electron-withdrawing nature of the nitrile
groups combined with the leaving group ability of the bromine atom(s).

 In Diels-Alder Reactions: The monobromo variant reacts with dienes. Subsequent thermal
elimination of HBr aromatizes the ring, effectively acting as a dicyanoacetylene equivalent

without the explosion risk.
 In Nucleophilic Substitution: The vinylic bromine is susceptible to addition-elimination (

) sequences, allowing for the introduction of nucleophiles (e.g., thiols, amines) with retention
of the double bond character.

Synthesis of 1-Bromo-1,2-dicyanoethylene

Target Audience: Synthetic Chemists, Porphyrin Researchers.

This protocol describes the bromination of fumaronitrile followed by thermal
dehydrobromination. This route is preferred over direct bromination of maleonitrile due to the
thermodynamic stability of the fumarate starting material.

Reaction Logic (DOT Visualization)
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Figure 1: Reaction pathway for the synthesis of monobrominated butenedinitrile.

Detailed Experimental Protocol

Safety Warning: Bromine is corrosive and toxic. Fumaronitrile is a potent cyanide source. All
operations must be performed in a fume hood.

Reagents:

e Fumaronitrile (7.8 g, 0.1 mol)

e Bromine (16.0 g, 0.1 mol, 5.2 mL)
e Solvent: Chloroform (

) or Carbon Tetrachloride (
) - Note:
is preferred for modern safety standards.

o Catalyst: Pyridine (Catalytic amount, optional but promotes elimination).
Step-by-Step Methodology:

e Setup: Equip a 100 mL round-bottom flask with a reflux condenser and a pressure-equalizing
addition funnel. Place the flask in an oil bath.

» Dissolution: Dissolve fumaronitrile (7.8 g) in boiling chloroform (40 mL). Ensure complete
dissolution.
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» Bromination: Add elemental bromine (5.2 mL) dropwise through the addition funnel over 30
minutes while maintaining reflux. The solution will turn dark red/orange.

» Reaction: Continue refluxing for 4—6 hours. The color may fade slightly as bromine is
consumed, though the reaction often remains colored.

o Mechanistic Note: This step forms the meso-1,2-dibromo-1,2-dicyanoethane intermediate.

e Elimination (In-Situ): Unlike standard alkane brominations, the intermediate is thermally
unstable. Upon prolonged heating or during the distillation step, it spontaneously eliminates
HBr to restore the double bond.

o Workup: Cool the mixture. Wash with saturated sodium thiosulfate (

) to remove unreacted bromine. Dry the organic layer over anhydrous

1]

 Purification: Concentrate the solvent under reduced pressure. Perform vacuum distillation on
the residue.

o Boiling Point: Collect the fraction boiling at 80—-85°C at 12 mmHg.

 Yield: Expect 60—-75% yield of a pale yellow liquid which may solidify upon cooling (mp
~30°C).

Validation:
e 1HNMR (

): Look for a singlet at
7.8-8.0 ppm (vinylic proton).

¢ IR: Distinct nitrile stretch at ~2230 cm™1.

Synthesis of 2,3-Dibromo-2-butenedinitrile

Target Audience: Industrial Chemists, Material Scientists.
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Synthesizing the dibromo variant requires a different approach because replacing the final
hydrogen on the double bond via substitution is difficult. The most robust route involves the
bromination of the alkyne precursor or oxidative functionalization.

The Alkyne Route (Preferred)

This method utilizes But-2-ynedinitrile (Acetylenedicarbonitrile) or its precursor But-2-yne-1,4-
diol.

Protocol Logic:

o Precursor Preparation: If starting from But-2-yne-1,4-diol, the diol is first brominated to 2,3-
dibromo-2-butene-1,4-diol.[2]

o Oxidation: The diol is oxidized to the dicarboxylic acid and subsequently converted to the
dinitrile via amide dehydration.

o Direct Route (If Alkyne Dinitrile is available):

Experimental Workflow (Diol Precursor Method)

Since Acetylenedicarbonitrile is unstable and expensive, the industrial route often proceeds via
the diol:

e Bromination: React 2-butyne-1,4-diol with
in water at 0—-10°C.
o Result: (E)-2,3-dibromo-2-butene-1,4-diol precipitates.
o Oxidation: Treat the dibromo-diol with Chromic Acid (Jones Reagent) or

to yield 2,3-dibromofumaric acid.

o Amidation: Convert acid to acid chloride (

), then to diamide (

).
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¢ Dehydration: Treat the diamide with

or

to yield 2,3-dibromo-2-butenedinitrile.

Applications & Handling
The "Dicyanoacetylene Equivalent" Strategy

Researchers use 1-bromo-1,2-dicyanoethylene to synthesize phthalocyanines.

Diene

1-Bromo-1,2-dicyanoethylene (e.g., Anthracene)

+ Diene
(Cycloaddition)

Diels-Alder Adduct
(Brominated Cyclohexene)

Phthalonitrile Derivative
(Aromatized)

Click to download full resolution via product page

Figure 2: Application of monobrominated synthon in constructing aromatic nitriles.

Safety Protocols

« Lachrymator: Both compounds are severe eye irritants. Use full-face protection.

+ Cyanide Hazard: Metabolic breakdown can release cyanide. Keep amyl nitrite or a cyanide
antidote kit accessible.
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e Waste: Segregate halogenated organic waste. Do not mix with strong bases (exothermic
polymerization).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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